Cas no 1858060-15-7 (6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 1858060-15-7
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• MDL: MFCD31719936
• CID: 5613802
• PubChem ID: 131185895
• Update Time: 2025-10-31

6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1858060-15-7
• EN300-3221967
• Z2238689044
• 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one
• 6-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 6-bromo-5-fluoro-3,4-dihydro-
• 6-Bromo-5-fluoro-3,4-dihydroisoquinolin-1(2H)-one

• MDL： MFCD31719936
• Inchi： 1S/C9H7BrFNO/c10-7-2-1-6-5(8(7)11)3-4-12-9(6)13/h1-2H,3-4H2,(H,12,13)
• InChI Key： SQULGSZBJQBKNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NCCC=2C=1F)=O

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.635±0.06 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 13.23±0.20(Predicted)

Additional information on 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one

Introduction to 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 1858060-15-7)

6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one, identified by its CAS number 1858060-15-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline class, a structurally diverse family of molecules known for their broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one consists of a seven-membered aromatic ring system fused with a piperidine ring, with functional groups strategically positioned to modulate biological interactions. The bromo substituent at the 6-position and the fluoro group at the 5-position are particularly noteworthy, as they can influence both the metabolic stability and binding affinity of the compound towards biological targets. This dual substitution pattern has been extensively explored in drug discovery efforts, particularly in the quest to develop small-molecule inhibitors for therapeutic applications.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one as a lead compound for targeting various disease-related pathways. Studies have demonstrated its utility in modulating enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The fluoro group, in particular, has been shown to enhance binding interactions with certain protein targets due to its ability to engage in halogen bonding—a non-covalent interaction that plays a crucial role in molecular recognition.

In the realm of medicinal chemistry, the synthesis of derivatives of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one has been a focal point for academic and industrial researchers. The bromine atom serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse pharmacophores. Similarly, the fluoro substituent can be leveraged to fine-tune physicochemical properties like lipophilicity and metabolic stability, which are critical factors in drug-like characteristics.

One of the most compelling aspects of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one is its versatility as a building block for libraries of compounds designed for high-throughput screening (HTS). Researchers have employed this scaffold to identify novel inhibitors of kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The combination of computational modeling with experimental validation has led to the discovery of several promising candidates that are currently undergoing further optimization.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In the case of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one, the fluoro group contributes to these desirable properties while also participating in critical interactions with biological targets. This has spurred interest in developing synthetic methodologies that allow for efficient incorporation of fluorine at specific positions within complex molecules.

Recent publications have highlighted the application of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin-1-one in developing treatments for neurological disorders. Isoquinoline derivatives have been implicated in modulating neurotransmitter systems, and modifications such as those introduced by bromo and fluoro substituents can fine-tune their activity at specific receptors. Preclinical studies have shown promising results in models of Parkinson’s disease and Alzheimer’s disease, where compounds based on this scaffold exhibit neuroprotective effects.

The synthetic accessibility of 6-Bromo-5-fluoro-3,4-dihydro-2H-isoquinolin1-one is another factor contributing to its popularity among medicinal chemists. Well-established protocols exist for its preparation starting from commercially available precursors, enabling rapid access to large libraries of analogs. This accessibility is coupled with robust purification techniques that ensure high purity levels required for subsequent biological testing.

In conclusion,6-Bromo-5-fluoro-3,,4-dihydro-2H-isoquininol-1-one(CAS No.1858060-15-7) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.